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Compound of Interest

Compound Name: SID 7969543

Cat. No.: B1663708

For Immediate Release

This technical guide provides an in-depth overview of SID 7969543, a selective inhibitor of
Steroidogenic Factor-1 (SF-1, NR5AL1), for researchers, scientists, and drug development
professionals. SID 7969543 serves as a valuable chemical probe for investigating the
multifaceted roles of SF-1 in health and disease.

Core Compound Properties

SID 7969543, chemically identified as Ethyl 2-[[2-[2-[(2,3-Dihydro-1,4-benzodioxin-6-
yl)amino]-2-oxoethyl]-1,2-dihydro-1-oxo-5-isoquinolinyl]Joxy]propanoate, is a potent and
selective antagonist of the orphan nuclear receptor SF-1.[1][2] It was identified through a
functional ultra-high-throughput screening (UHTS) and belongs to an isoquinolinone chemical
class.[3][4][5]
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Property Value

Ethyl 2-[[2-[2-[(2,3-Dihydro-1,4-benzodioxin-6-
Chemical Name yl)amino]-2-oxoethyl]-1,2-dihydro-1-oxo-5-

isoquinolinylJoxy]propanoate

Molecular Formula C24H24N207

Molecular Weight 452.46 g/mol

CAS Number 868224-64-0

Purity =98%

Solubility Soluble to 100 mM in DMSO

Quantitative Analysis of In Vitro Activity

SID 7969543 has been characterized in multiple in vitro assays to determine its potency and
selectivity as an SF-1 inhibitor.[3][4] The following table summarizes the key quantitative data.

Assay Type Target Cell Line IC50

Transactivation Assay

o SF-1 HEK293T 760 nM
(chimeric construct)
Transactivation Assay
, SF-1 HEK293T 30 nM
(full-length protein)
Selectivity Assay RORa HEK293T >33 uM
Selectivity Assay VP16 HEK293T >33 uM

The Role of SF-1 in Cellular Signaling

Steroidogenic Factor-1 is a master regulator of endocrine development and function, with
critical roles in the adrenal glands, gonads, and pituitary.[1] It governs the expression of a wide
array of genes involved in steroidogenesis, sex determination, and reproduction.[6] The
inhibitory action of SID 7969543 on SF-1 provides a tool to dissect these complex signaling
networks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663708#basic-research-applications-of-sid-
7969543]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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